Cas no 42409-56-3 (2-Chloro-6-ethoxypyridin-3-amine)

• Product Name: 2-Chloro-6-ethoxypyridin-3-amine
• CAS No: 42409-56-3
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• CID: 1088600
• PubChem ID: 21493332
• Update Time: 2025-05-24

2-Chloro-6-ethoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-ethoxypyridin-3-amine
• 2-chloro-3-amino-6-ethoxypyridine
• DB-393013
• 42409-56-3
• SCHEMBL11803401
• VBSWEEIAJDCHLZ-UHFFFAOYSA-N
• 2-Chloro-6-ethoxy-3-pyridinamine
• DTXSID70614850
• SB54328

• Inchi： 1S/C7H9ClN2O/c1-2-11-6-4-3-5(9)7(8)10-6/h3-4H,2,9H2,1H3
• InChI Key： VBSWEEIAJDCHLZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=N1)OCC)N

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-Chloro-6-ethoxypyridin-3-amine

Research Brief on 2-Chloro-6-ethoxypyridin-3-amine (CAS: 42409-56-3): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

2-Chloro-6-ethoxypyridin-3-amine (CAS: 42409-56-3) is a pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential industrial applications.

One of the most notable advancements in the study of 2-Chloro-6-ethoxypyridin-3-amine is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated the efficacy of derivatives of this compound in inhibiting specific kinase pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a novel series of kinase inhibitors using 2-Chloro-6-ethoxypyridin-3-amine as a core scaffold. The study highlighted the compound's ability to modulate kinase activity with high selectivity, offering promising avenues for targeted cancer therapies.

In addition to its applications in oncology, 2-Chloro-6-ethoxypyridin-3-amine has also been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry explored the synthesis and evaluation of pyridine-based derivatives, including this compound, against a panel of bacterial and fungal pathogens. The results indicated moderate to strong antimicrobial activity, particularly against Gram-positive bacteria, suggesting its potential as a lead compound for the development of new antibiotics. Further structure-activity relationship (SAR) studies are underway to optimize its efficacy and reduce potential toxicity.

The synthetic versatility of 2-Chloro-6-ethoxypyridin-3-amine has also been a focal point of recent research. Advances in green chemistry have led to the development of more sustainable and efficient synthetic routes for this compound. For example, a 2022 publication in Organic Process Research & Development described a catalytic method for the synthesis of 2-Chloro-6-ethoxypyridin-3-amine using environmentally benign reagents. This method not only improved yield and purity but also reduced the environmental impact of the synthesis process, aligning with the growing demand for sustainable pharmaceutical manufacturing.

Looking ahead, the potential applications of 2-Chloro-6-ethoxypyridin-3-amine extend beyond traditional drug development. Recent exploratory studies have investigated its use in chemical biology tools, such as fluorescent probes and affinity labels, which can aid in the study of biological pathways and target identification. These applications underscore the compound's versatility and its growing importance in interdisciplinary research. As the field continues to evolve, further studies are expected to uncover additional therapeutic and industrial uses for this promising pyridine derivative.

In conclusion, 2-Chloro-6-ethoxypyridin-3-amine (CAS: 42409-56-3) represents a valuable scaffold in modern chemical biology and pharmaceutical research. Its diverse applications, ranging from kinase inhibitors to antimicrobial agents, highlight its potential as a key player in drug discovery and development. Continued research into its synthetic optimization, biological activities, and novel applications will undoubtedly contribute to advancements in the field. This research brief serves as a snapshot of the current state of knowledge, providing a foundation for future investigations and innovation.